2-amino-6-ethyl-7-hydroxy-3-(4-methyl-1,3-thiazol-2-yl)-4H-chromen-4-one

• IUPAC Name: 2-amino-6-ethyl-7-hydroxy-3-(4-methyl-1,3-thiazol-2-yl)chromen-4-one
• InChI: InChI=1S/C15H14N2O3S/c1-3-8-4-9-11(5-10(8)18)20-14(16)12(13(9)19)15-17-7(2)6-21-15/h4-6,18H,3,16H2,1-2H3
• InChI Key: RSKFVVKQTQSAHI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1O)OC(=C(C2=O)C3=NC(=CS3)C)N
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

2-amino-6-ethyl-7-hydroxy-3-(4-methyl-1,3-thiazol-2-yl)-4H-chromen-4-one is a chemical compound with potential applications in scientific research. It is a flavonoid derivative with a unique chemical structure that makes it a subject of interest for researchers in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

• Thiazolopyrimidine Derivatives Synthesis

  The compound has been utilized in the synthesis of thiazolopyrimidine derivatives through multicomponent condensations. The study emphasized the importance of substituents in the aldehyde component for the formation of various compounds. The structure was determined using NMR and IR spectroscopy, suggesting potential applications in medicinal chemistry (Vasilkova et al., 2020).

• Benzopyran Ring Opening Synthesis

  An innovative approach for the synthesis of 3-(2-(arylamino)thiazol-4-yl)-2H-chromen-2-ones was observed, involving benzopyran ring opening. This protocol offered a new pathway for preparing such compounds, showcasing the versatility of the chromenone structure in chemical synthesis (Kavitha et al., 2018).

Biological Activities

• Antibacterial Activity

  A series of substituted [(pyridinyl and pyrimidin-2-ylimino)-ethyl]-4-hydroxy-chromen-2-ones were synthesized, showing significant antibacterial activity against various microorganisms like S. aureus, E. coli, and Klebsiella. This study highlighted the potential use of these compounds in antibacterial applications (Hoti et al., 2021).

• Antioxidant Properties

  (Abd-Almonuim et al., 2020).

• Analgesic and Anticonvulsant Activities: New chromene derivatives displayed potential analgesic and anticonvulsant activities. The study provided insights into the structure-activity relationship, emphasizing the medical significance of these compounds in pain and seizure management (Abdelwahab & Fekry, 2022).

Advanced Chemical Synthesis

• Gewald Reaction Synthesis

  The compound was used in a one-pot four-component Gewald reaction, highlighting an advanced method for synthesizing novel 5-amino-4-[4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl]-3-arylthiophene-2-carbonitriles. This method demonstrated environmental friendliness and broad substrate scope, pointing towards its significance in sustainable and diverse chemical synthesis (Kavitha et al., 2018).

• Novel Synthetic Pathways for Nitrogen-Containing Heterocycles

  The compound was part of a synthetic pathway to create nitrogen-containing heterocycles with a neoflavonoid moiety. This study showcased innovative approaches to synthesize complex molecules, expanding the toolkit for chemists working in drug design and organic synthesis (Yagodinets et al., 2019).